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Compound of Interest

Compound Name: TK-OH

Cat. No.: B15552900 Get Quote

This document provides crucial safety and logistical guidance for researchers, scientists, and

drug development professionals working with TK-OH. Given that "TK-OH" is referenced in

research literature as a component in novel therapeutic systems and its synthesis may involve

thioglycolic acid and acetone, this guidance is predicated on the handling of a research-grade

chemical potentially containing thiol, ketone, and hydroxyl functional groups.[1] Adherence to

these procedures is vital for ensuring personnel safety and operational integrity.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure through inhalation, skin contact, and eye

contact. The following table summarizes the recommended PPE for handling TK-OH.
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PPE Category Item
Material/Standard
Specification

Purpose

Hand Protection Gloves

Nitrile or Neoprene

(double-gloving

recommended)

Prevents direct skin

contact with the

chemical. Check

manufacturer's

compatibility chart for

breakthrough time.

Eye Protection Safety Goggles
ANSI Z87.1 certified,

chemical splash-proof

Protects eyes from

splashes and

aerosols. A face shield

should be worn in

addition to goggles

when handling larger

quantities.

Body Protection Laboratory Coat
Chemically resistant,

flame-retardant

Protects skin and

personal clothing from

contamination.

Respiratory Fume Hood
Certified and

functioning properly

All handling of TK-OH,

especially volatile

solutions, must be

conducted within a

fume hood to prevent

inhalation of vapors.

Respirator

N95 or higher, as

determined by a risk

assessment

May be required for

specific procedures

where aerosolization

is likely and a fume

hood is not sufficient.

Handling and Storage Procedures
Safe handling and storage are critical to maintaining the stability of TK-OH and preventing

accidental exposure.
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Engineering Controls: Always handle TK-OH in a well-ventilated area, preferably within a

certified chemical fume hood.

Storage: Store in a cool, dry, and dark place, away from incompatible materials such as

strong oxidizing agents. The container must be tightly sealed and clearly labeled.

Transport: When transporting TK-OH within the laboratory, use a secondary, shatterproof

container to minimize the risk of spills.

Disposal Plan
All waste materials contaminated with TK-OH must be treated as hazardous waste.

Segregation: Segregate TK-OH waste from other laboratory waste streams. This includes

contaminated gloves, pipette tips, and empty containers.

Collection: Collect all TK-OH waste in a designated, leak-proof, and clearly labeled

hazardous waste container.

Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office, following all local and national regulations. Do

not dispose of TK-OH down the drain or in regular trash.

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for safely handling TK-OH
from preparation to disposal.
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Preparation

Handling

Cleanup & Disposal

Final Steps

Don Appropriate PPE

Verify Fume Hood Functionality

Gather All Necessary Materials

Weigh/Measure TK-OH in Fume Hood

Perform Experimental Procedure

Decontaminate Work Area

Segregate and Store Hazardous Waste

Doff PPE Correctly

Wash Hands Thoroughly

Document Experiment

Click to download full resolution via product page

Safe handling workflow for TK-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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